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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 590 is a fluorescent label belonging to the rhodamine dye family, characterized by its

strong absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1]

[2][3][4] These properties make it an ideal candidate for various life science applications,

including protein labeling for fluorescence microscopy, single-molecule detection, flow

cytometry (FACS), and fluorescence in-situ hybridization (FISH).[3][4] The N-

hydroxysuccinimidyl (NHS) ester functional group of ATTO 590 allows for its covalent

attachment to primary amino groups on proteins, such as the N-terminus and the epsilon-amino

group of lysine residues, forming a stable amide bond.[5][6][7] This document provides a

detailed protocol for the successful labeling of proteins with ATTO 590 NHS ester, purification

of the conjugate, and subsequent characterization.

Physicochemical Properties and Quantitative Data
ATTO 590 NHS ester is a reactive dye that enables the fluorescent labeling of biomolecules. A

summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Reference

Excitation Maximum (λex) 593 nm [1][2][3][4]

Emission Maximum (λem) 622 nm [1][2][3][4]

Molar Extinction Coefficient

(εmax)
1.2 x 10^5 M-1 cm-1 [1][2][3][4]

Fluorescence Quantum Yield

(ηfl)
80% [1][2][4]

Fluorescence Lifetime (τfl) 3.7 ns [1][2][4]

Molecular Weight 788.24 g/mol [8]

Correction Factor (CF280) 0.43 [1][2][3]

Correction Factor (CF260) 0.39 [1][2][3]

Experimental Protocols
Materials and Equipment

ATTO 590 NHS ester

Protein of interest

Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), MES, or HEPES)

Sodium bicarbonate buffer (1 M, pH 8.3-9.0)

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Purification column (e.g., Sephadex G-25)

Microcentrifuge tubes

Pipettes and tips

Spectrophotometer
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Shaker/rotator

Experimental Workflow
The overall workflow for protein labeling with ATTO 590 NHS ester involves preparing the

reagents, performing the labeling reaction, and purifying the final conjugate.

Prepare Protein Solution

Labeling Reaction

Prepare ATTO 590 NHS Ester Solution

Purification of Labeled Protein

Characterization

Protein ATTO 590 NHS Ester

Labeled Protein Byproduct

Protein-NH2

Protein-NH-CO-ATTO 590

+ ATTO 590 NHS Ester

ATTO 590-CO-NHS

N-hydroxysuccinimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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